Cas no 107416-80-8 (Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate)
107416-80-8 structure
Product Name:Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
CAS No:107416-80-8
MF:C13H16O6
MW:268.262544631958
CID:2855505
Update Time:2023-08-10
Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
- Oxo-(2,3,4-trimethoxyphenyl)acetic acid ethyl ester
- Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
-
- Inchi: 1S/C13H16O6/c1-5-19-13(15)10(14)8-6-7-9(16-2)12(18-4)11(8)17-3/h6-7H,5H2,1-4H3
- InChI Key: YHYYCIOQIQUVBX-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=CC=1C(C(=O)OCC)=O)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 316
- XLogP3: 1.9
- Topological Polar Surface Area: 71.1
Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV16099-1g |
ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate |
107416-80-8 | 97% | 1g |
$993.00 | 2024-04-20 | |
| A2B Chem LLC | AV16099-5g |
ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate |
107416-80-8 | 97% | 5g |
$2523.00 | 2024-04-20 |
Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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